Cas no 66169-02-6 ( )

  structure
  structure
Product Name: 
CAS No:66169-02-6
MF:C20H16NaO10P2
MW:501.272338867188
CID:963415
PubChem ID:54599270
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • sodium,[4-[3-oxo-1-(4-phosphonooxyphenyl)-2-benzofuran-1-yl]phenyl] dihydrogen phosphate
    • NSC-260704
    • sodium;[4-[3-oxo-1-(4-phosphonooxyphenyl)-2-benzofuran-1-yl]phenyl] dihydrogen phosphate
    • NSC260704
    • DTXSID70712688
    • 66169-02-6
    •  
    • Inchi: 1S/C20H16O10P2.Na/c21-19-17-3-1-2-4-18(17)20(28-19,13-5-9-15(10-6-13)29-31(22,23)24)14-7-11-16(12-8-14)30-32(25,26)27;/h1-12H,(H2,22,23,24)(H2,25,26,27);/q;+1
    • InChI Key: VPHCVVWHWPGRNO-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OC1C=CC(=CC=1)C1(C2C=CC(=CC=2)OP(=O)(O)O)C2C=CC=CC=2C(=O)O1.[Na+]

Computed Properties

  • Exact Mass: 395.944196
  • Monoisotopic Mass: 393.946242
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 258
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 88.9

Experimental Properties

  • Density: 1.671
  • Boiling Point: 762.1°Cat760mmHg
  • Flash Point: 414.7°C
  • PSA: 179.44000
  • LogP: 3.09190
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